3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-1-(4-methylpiperazin-1-yl)propan-1-one

• IUPAC Name: 3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1-(4-methylpiperazin-1-yl)propan-1-one
• InChI: InChI=1S/C14H17ClF3N3O/c1-20-4-6-21(7-5-20)13(22)3-2-12-11(15)8-10(9-19-12)14(16,17)18/h8-9H,2-7H2,1H3
• InChI Key: QGDGXAUSXZXFKW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)CCC2=C(C=C(C=N2)C(F)(F)F)Cl
• Molecular Formula: C14H17ClF3N3O
• Molecular Weight: 335.75 g/mol
• CAS No.: 337920-46-4

Description

The compound “3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-1-(4-methylpiperazin-1-yl)propan-1-one” is a complex organic molecule. It contains a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. The pyridine ring is substituted with a chloro group and a trifluoromethyl group.

Synthesis Analysis

While the specific synthesis route for this compound is not available, similar compounds are often synthesized through various methods such as direct fluorination or via building-block methods.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyridine ring, a trifluoromethyl group, a chloro group, and a 4-methylpiperazin-1-yl propan-1-one group.

Scientific Research Applications

Environmental and Analytical Research

• Environmental Exposure to Pesticides : A study on the environmental exposure of South Australian preschool children to organophosphorus (OP) and pyrethroid (PYR) compounds highlights the widespread chronic exposure to these pesticides. It underscores the importance of understanding exposure levels for public health policy development concerning regulation and use of such chemicals (Babina et al., 2012).

• Toxicological Studies : Research involving the toxicological analysis of various chemicals, including chlorpyrifos, a widely used organophosphorus pesticide, has been conducted to understand their effects on human health. For instance, a case study of acute human chlorpyrifos poisoning provided novel insights into its metabolism and toxicokinetics, demonstrating the complexity of its biotransformation and elimination in humans (Bicker et al., 2005).

• Analytical Characterization of New Psychoactive Substances (NPS) : The analytical characterization of seven NPS found in a complex toxicological fatal case shows the capability of advanced analytical techniques (e.g., NMR spectroscopy, GC-MS, UPLC-MS/MS) to identify and quantify unknown substances. This type of analysis is crucial for resolving cases involving novel or illicit drug use (Ameline et al., 2019).

Future Directions

Trifluoromethylpyridine (TFMP) derivatives, which this compound is, have found use in the agrochemical and pharmaceutical industries. The development of new synthetic methods and applications for these compounds is an active area of research.